Cas no 295345-83-4 (ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate)
ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate
- ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate
-
- MDL: MFCD00435433
- Inchi: 1S/C11H10N2O5/c1-2-17-11(14)6-10-12-8-4-3-7(13(15)16)5-9(8)18-10/h3-5H,2,6H2,1H3
- InChI Key: JHSUODTXBJJUGP-UHFFFAOYSA-N
- SMILES: O1C2=CC([N+]([O-])=O)=CC=C2N=C1CC(OCC)=O
ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516292-1g |
Ethyl 2-(6-nitrobenzo[d]oxazol-2-yl)acetate |
295345-83-4 | 97% | 1g |
$*** | 2023-03-31 | |
| abcr | AB303498-500 mg |
Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate, 95%; . |
295345-83-4 | 95% | 500 mg |
€315.00 | 2023-07-19 | |
| abcr | AB303498-1 g |
Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate, 95%; . |
295345-83-4 | 95% | 1 g |
€478.80 | 2023-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403987-1g |
Ethyl 2-(6-nitrobenzo[d]oxazol-2-yl)acetate |
295345-83-4 | 97% | 1g |
¥2503.00 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD604469-1g |
Ethyl 2-(6-nitrobenzo[d]oxazol-2-yl)acetate |
295345-83-4 | 97% | 1g |
¥2086.0 | 2023-03-20 | |
| abcr | AB303498-500mg |
Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate, 95%; . |
295345-83-4 | 95% | 500mg |
€315.00 | 2024-04-17 | |
| abcr | AB303498-1g |
Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate, 95%; . |
295345-83-4 | 95% | 1g |
€478.80 | 2024-04-17 | |
| Key Organics Ltd | CF-0725-1MG |
ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate |
295345-83-4 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | CF-0725-5MG |
ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate |
295345-83-4 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | CF-0725-10MG |
ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate |
295345-83-4 | >95% | 10mg |
£63.00 | 2025-02-09 |
ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate
Professional Introduction to Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate (CAS No. 295345-83-4)
Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate, with the chemical formula C10H9NO5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its structural motif, which includes a benzoxazole ring substituted with a nitro group at the 6-position and an acetate ester at the 2-position. The benzoxazole core is a well-known pharmacophore, widely recognized for its biological activity and utility in drug development.
The CAS number 295345-83-4 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The presence of the nitro group in the benzoxazole ring introduces electrophilic reactivity, making it a valuable intermediate in synthetic chemistry. The acetate ester functionality provides additional versatility in chemical transformations, enabling further derivatization for various pharmacological applications.
In recent years, there has been growing interest in benzoxazole derivatives due to their diverse biological activities. Studies have highlighted their potential as antimicrobial, antiviral, and anticancer agents. Specifically, the 6-nitro substitution on the benzoxazole ring has been shown to enhance binding affinity to certain biological targets, making it a crucial modification for drug design. This compound has been explored in the development of novel therapeutic agents targeting neurological disorders, where benzoxazole derivatives exhibit promising effects.
The ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate structure serves as a versatile scaffold for medicinal chemists. Its ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, allows for the synthesis of more complex molecules. Researchers have leveraged this compound to develop inhibitors of enzyme targets involved in inflammation and cancer progression. The nitro group's reactivity also enables its conversion into other functional groups, such as amines or carboxylic acids, expanding its utility in synthetic pathways.
Recent advancements in computational chemistry have further enhanced the understanding of this compound's properties. Molecular modeling studies suggest that the nitro group influences the electronic distribution of the benzoxazole ring, affecting its interaction with biological targets. These insights have guided the optimization of analogs with improved pharmacokinetic profiles. Additionally, spectroscopic techniques like NMR and mass spectrometry have been instrumental in confirming the structural integrity of ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate during synthesis and purification.
The pharmaceutical industry has shown particular interest in benzoxazole derivatives due to their favorable pharmacological properties. The acetate ester moiety not only enhances solubility but also allows for controlled release formulations, improving bioavailability. This has been particularly relevant in designing prodrugs that require metabolic activation to exert therapeutic effects. Ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate exemplifies how structural modifications can fine-tune drug-like properties without compromising efficacy.
In academic research, this compound has been utilized as a key intermediate in multi-step syntheses targeting disease-specific pathways. For instance, researchers have employed it to develop novel kinase inhibitors by integrating the benzoxazole scaffold with other pharmacophoric elements. The nitro group's ability to participate in diazotization reactions has also facilitated the creation of heterocyclic compounds with enhanced binding affinity to protein targets. Such discoveries underscore the importance of ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate in advancing drug discovery efforts.
The synthesis of this compound typically involves multi-component reactions that highlight its synthetic versatility. For example, condensation of nitrosated benzoxazole derivatives with acetic anhydride under controlled conditions yields ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate efficiently. This methodological approach underscores the compound's role as a building block in organic synthesis. Furthermore, green chemistry principles have been applied to optimize these reactions, minimizing waste and improving yield while maintaining high purity standards.
The biological evaluation of ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate has revealed intriguing interactions with cellular pathways relevant to human health and disease. Preclinical studies indicate that derivatives of this compound exhibit modulatory effects on transcription factors involved in cancer progression. The acetate ester functionality appears to contribute to its stability while allowing for further derivatization into more potent analogs. These findings have prompted further investigation into its potential as a lead compound for therapeutic intervention.
As research continues to uncover new applications for benzoxazole derivatives, ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate remains a cornerstone in medicinal chemistry innovation. Its structural features provide a unique balance between reactivity and stability, making it an indispensable tool for synthetic chemists and pharmacologists alike. The ongoing exploration of its pharmacological profile promises to yield novel therapeutics that address unmet medical needs across various disease domains.
295345-83-4 (ethyl 2-(6-nitro-1,3-benzoxazol-2-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)